(2-Ethoxypyridin-4-yl)methanamine dihydrochloride

Specification

• CAS No.: 2411285-66-8
• Molecular Formula: C8H14Cl2N2O
• Molecular Weight: 225.11
• IUPAC Name: (2-ethoxypyridin-4-yl)methanamine;dihydrochloride
• Standard InChI: InChI=1S/C8H12N2O.2ClH/c1-2-11-8-5-7(6-9)3-4-10-8;;/h3-5H,2,6,9H2,1H3;2*1H
• Standard InChI Key: HTHXFXLHFSGNOE-UHFFFAOYSA-N
• SMILES: CCOC1=NC=CC(=C1)CN.Cl.Cl

Introduction

Chemical Identity and Physicochemical Properties

Structural Characteristics

(2-Ethoxypyridin-4-yl)methanamine dihydrochloride belongs to the pyridine-alkylamine class, featuring a 2-ethoxy substituent on the pyridine ring and a primary amine group at the 4-position, protonated as a dihydrochloride salt. The IUPAC name, (2-ethoxypyridin-4-yl)methanamine dihydrochloride, reflects this arrangement. X-ray crystallography of analogous compounds, such as ethyl 2-[4-(4-methoxybenzyl)-3-methyl-6-oxopyridazin-1-yl]acetate, demonstrates that ethoxy and methoxy groups induce steric and electronic effects, influencing molecular conformation and intermolecular interactions. For instance, dihedral angles between substituents and aromatic rings often exceed 80°, promoting π-stacking and hydrogen bonding.

Physicochemical Parameters

Key properties of (2-ethoxypyridin-4-yl)methanamine dihydrochloride include:

Property	Value
Molecular Formula	$\text{C}_8\text{H}_{12}\text{N}_2\text{O} \cdot 2\text{HCl}$
Molecular Weight	225.12 g/mol
Purity	95%
Storage Conditions	Room temperature, dry, cool
Physical Form	Solid
InChI Code	1S/C8H12N2O.2ClH/c1-2-11-8-5-7(6-9)3-4-10-8;;/h3-5H,2,6,9H2,1H3;2*1H

The compound’s solubility profile remains uncharacterized, but its hydrochloride salt form suggests moderate water solubility, typical of protonated amines. The ethoxy group enhances lipophilicity compared to unsubstituted pyridinemethanamines, as evidenced by logP values of related structures.

Synthesis and Crystallization

Crystallization and Stability

Crystallization of related dihydrochloride salts, such as (2-methoxypyridin-4-yl)methanol, occurs via slow evaporation from acetone or ethanol, yielding layers stabilized by C–H⋯O and π-stacking interactions. Disorder in terminal ethyl groups, as observed in ethyl 2-[4-(4-methoxybenzyl)-3-methyl-6-oxopyridazin-1-yl]acetate, may also affect the title compound’s crystal packing. Stability data indicate that hydrochloride salts of pyridinemethanamines retain integrity at room temperature for extended periods when stored desiccated.